Cas no 640721-53-5 (4-Bromo-2-methoxy-3,5,6-trimethylpyridine)

4-Bromo-2-methoxy-3,5,6-trimethylpyridine is a brominated pyridine derivative featuring methoxy and methyl substituents, which enhance its utility as a versatile intermediate in organic synthesis. The bromine atom at the 4-position provides a reactive site for further functionalization via cross-coupling reactions, such as Suzuki or Negishi couplings. The methoxy and trimethyl groups contribute to steric and electronic modulation, making it valuable for constructing complex heterocyclic frameworks. This compound is particularly useful in pharmaceutical and agrochemical research, where precise structural modifications are required. Its stability and well-defined reactivity profile ensure consistent performance in synthetic applications.
4-Bromo-2-methoxy-3,5,6-trimethylpyridine structure
640721-53-5 structure
Product Name:4-Bromo-2-methoxy-3,5,6-trimethylpyridine
CAS No:640721-53-5
MF:C9H12BrNO
MW:230.10168170929
CID:1093341
PubChem ID:72942677
Update Time:2025-05-28

4-Bromo-2-methoxy-3,5,6-trimethylpyridine Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-2-methoxy-3,5,6-trimethylpyridine
    • 640721-53-5
    • Inchi: 1S/C9H12BrNO/c1-5-7(3)11-9(12-4)6(2)8(5)10/h1-4H3
    • InChI Key: CFTIQTUAMKOKSY-UHFFFAOYSA-N
    • SMILES: BrC1C(C)=C(N=C(C)C=1C)OC

Computed Properties

  • Exact Mass: 229.01023g/mol
  • Monoisotopic Mass: 229.01023g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 154
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 22.1Ų

4-Bromo-2-methoxy-3,5,6-trimethylpyridine Pricemore >>

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